
computational vs. experimental data for 2,3-
Dimethoxybenzonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,3-Dimethoxybenzonitrile

CAS No.: 5653-62-3

Cat. No.: B1346029

Get Quote

Foundational Physicochemical Properties: The
Empirical Baseline
The initial characterization of any compound begins with its fundamental physical properties.

These values, determined experimentally, serve as the primary identifiers and indicators of

purity. For 2,3-Dimethoxybenzonitrile, these properties are well-documented and provide a

crucial benchmark for comparison with theoretical predictions.

Table 1: Experimental Physicochemical Properties of 2,3-Dimethoxybenzonitrile
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Property Experimental Value Source(s)

CAS Number 5653-62-3 [1][2][3]

Molecular Formula C₉H₉NO₂ [1][2]

Molecular Weight 163.17 g/mol [3]

Appearance
White to light yellow crystal

powder/solid
[3][4]

Melting Point 43-46 °C or 68-70 °C [3]

Boiling Point 290.25 °C (rough estimate)

Solubility Soluble in methanol [5]

Note on Melting Point: Discrepancies in reported melting points (e.g., 43-46°C vs. 68-70°C) are

common in chemical literature and can arise from differences in sample purity, crystalline form

(polymorphism), or measurement technique.[3][6] This highlights the importance of using highly

purified samples for characterization.

Experimental Deep Dive: Spectroscopic &
Chromatographic Analysis
Spectroscopic techniques provide unambiguous structural confirmation by probing the

interaction of the molecule with electromagnetic radiation. Each method offers a unique piece

of the structural puzzle.

Experimental Workflow
The following workflow represents a standard, self-validating system for the comprehensive

characterization of a small organic molecule like 2,3-Dimethoxybenzonitrile. The integration

of multiple, orthogonal techniques ensures a high degree of confidence in the final structural

assignment.
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Sample Preparation

Spectroscopic & Spectrometric Analysis

Data Interpretation & Validation

Purified Solid Sample

NMR Spectroscopy
(¹H & ¹³C) FTIR Spectroscopy Mass Spectrometry

(GC-MS)

Final Structure Elucidation

Computational Steps

Input 2D Structure
(SMILES/MOL file)

Geometry Optimization
(e.g., DFT B3LYP/6-31G*)

Frequency Calculation

Property Calculation
(NMR, Electronic, etc.)

Predicted Data
(Energies, Spectra, Properties)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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